Cas no 1448057-02-0 (4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine)

• Product Name: 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine
• CAS No: 1448057-02-0
• MF: C₁₅H₁₉NO₅S₃
• MW: 389.510060548782
• CID: 6404314
• PubChem ID: 71808916
• Update Time: 2025-05-19

4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine
• 4-(furan-2-ylmethylsulfonyl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine
• AKOS024563916
• 4-((furan-2-ylmethyl)sulfonyl)-1-((5-methylthiophen-2-yl)sulfonyl)piperidine
• VU0549227-1
• 1448057-02-0
• F6441-4152
• 4-[(furan-2-yl)methanesulfonyl]-1-[(5-methylthiophen-2-yl)sulfonyl]piperidine

• Inchi： 1S/C15H19NO5S3/c1-12-4-5-15(22-12)24(19,20)16-8-6-14(7-9-16)23(17,18)11-13-3-2-10-21-13/h2-5,10,14H,6-9,11H2,1H3
• InChI Key： PNXSQLYKNQGGLT-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CCN(CC1)S(C1=CC=C(C)S1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.04253623g/mol
• Monoisotopic Mass: 389.04253623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine

4-(Furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine: A Comprehensive Overview

The compound with CAS No. 1448057-02-0, known as 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a piperidine ring substituted with sulfonyl groups attached to both a furan and a methylthiophene moiety. The presence of these functional groups endows the molecule with versatile chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine in drug delivery systems. The sulfonyl groups are known to enhance the solubility and stability of molecules, which are critical factors in pharmaceutical applications. Moreover, the furan and methylthiophene substituents contribute to the molecule's ability to interact with biological systems, potentially facilitating targeted drug delivery mechanisms.

One of the most intriguing aspects of this compound is its electronic properties, which have been extensively studied using computational chemistry techniques. Researchers have found that the conjugated system formed by the furan and methylthiophene rings significantly influences the molecule's redox behavior. This property makes it a strong candidate for use in organic electronics, particularly in the development of new materials for flexible electronics and photovoltaic devices.

In addition to its electronic properties, 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine has shown promise in bioimaging applications. The sulfonyl groups can act as reactive sites for attaching imaging agents, while the aromatic rings provide stability and compatibility with biological environments. This dual functionality positions the compound as a valuable tool in diagnostic medicine.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic routes by incorporating advanced catalytic techniques and green chemistry principles, reducing environmental impact while maintaining product quality.

Looking ahead, ongoing research is focused on exploring the potential of 4-(furan-2-yl)methanesulfonyl-1-(5-methylthiophen-2-yl)sulfonylpiperidine in advanced materials science applications. Its unique combination of electronic properties and chemical functionality makes it a versatile building block for designing novel materials with tailored properties.

In conclusion, 4-(furan-2-yllmethanesulfonyl)-1-(5-methylthiophen=2=yl)sulfonlylpiperidine (CAS No. 1448057=02=0) stands out as a remarkable compound with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups provide a foundation for innovative solutions in drug delivery, organic electronics, and bioimaging technologies.